Defluoro Pitavastatin Calcium Salt
Defluoro Pitavastatin Calcium Salt
Defluoro Pitavastatin Calcium Salt is an impurity of Pitavastatin Calcium, which is a competitive inhibitor of HMG-CoA reductase. Antilipemic.
Brand Name:
Vulcanchem
CAS No.:
1258947-30-6
VCID:
VC0057131
InChI:
InChI=1S/2C25H25NO4.Ca/c2*27-18(14-19(28)15-23(29)30)12-13-21-24(16-6-2-1-3-7-16)20-8-4-5-9-22(20)26-25(21)17-10-11-17;/h2*1-9,12-13,17-19,27-28H,10-11,14-15H2,(H,29,30);/b2*13-12+;/t2*18-,19-;/m11./s1
SMILES:
C1CC1C2=NC3=CC=CC=C3C(=C2C=CC(CC(CC(=O)O)O)O)C4=CC=CC=C4.C1CC1C2=NC3=CC=CC=C3C(=C2C=CC(CC(CC(=O)O)O)O)C4=CC=CC=C4.[Ca]
Molecular Formula:
C50H50CaN2O8
Molecular Weight:
847.034
Defluoro Pitavastatin Calcium Salt
CAS No.: 1258947-30-6
Cat. No.: VC0057131
Molecular Formula: C50H50CaN2O8
Molecular Weight: 847.034
* For research use only. Not for human or veterinary use.
Specification
| Description | Defluoro Pitavastatin Calcium Salt is an impurity of Pitavastatin Calcium, which is a competitive inhibitor of HMG-CoA reductase. Antilipemic. |
|---|---|
| CAS No. | 1258947-30-6 |
| Molecular Formula | C50H50CaN2O8 |
| Molecular Weight | 847.034 |
| IUPAC Name | calcium;(E,3R,5S)-7-(2-cyclopropyl-4-phenylquinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid |
| Standard InChI | InChI=1S/2C25H25NO4.Ca/c2*27-18(14-19(28)15-23(29)30)12-13-21-24(16-6-2-1-3-7-16)20-8-4-5-9-22(20)26-25(21)17-10-11-17;/h2*1-9,12-13,17-19,27-28H,10-11,14-15H2,(H,29,30);/b2*13-12+;/t2*18-,19-;/m11./s1 |
| Standard InChI Key | CTOOTGHKZAQIRB-FAPMUMIKSA-N |
| SMILES | C1CC1C2=NC3=CC=CC=C3C(=C2C=CC(CC(CC(=O)O)O)O)C4=CC=CC=C4.C1CC1C2=NC3=CC=CC=C3C(=C2C=CC(CC(CC(=O)O)O)O)C4=CC=CC=C4.[Ca] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator